Cas no 3376-96-3 (2-ethylpyridine-4-carboxylic acid)

• Product Name: 2-ethylpyridine-4-carboxylic acid
• CAS No: 3376-96-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD09910286
• CID: 295463
• PubChem ID: 10125075
• Update Time: 2025-10-17

2-ethylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-Pyridinecarboxylic acid
• 2-Ethylisonicotinic acid
• 2-ethylisonicotinic acid(SALTDATA: FREE)
• 2-ethylpyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2-ethyl-
• 2-Aethyl-isonicotinsaeure
• 2-Ethyl-pyridin-4-carbonsaeure
• 4-pyridinecarboxylic acid,2-ethyl
• AKOS005174963
• EN300-196291
• CS-0104505
• MFCD09910286
• Q27144820
• FT-0756493
• SCHEMBL1647272
• 2-ethyl-isonicotinic acid
• 4-Pyridinecarboxylic acid, 2-ethyl-
• YRCQSPCQYCXBJK-UHFFFAOYSA-N
• AC8491
• DTXSID40435857
• 2-Ethylisonicotinicacid
• 3376-96-3
• SY085469
• CHEBI:74682
• SB54899
• DB-068882
• 4-Pyridinecarboxylicacid,2-ethyl-(9CI)

• MDL： MFCD09910286
• Inchi： 1S/C8H9NO2/c1-2-7-5-6(8(10)11)3-4-9-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： YRCQSPCQYCXBJK-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)CC)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 366.984°C at 760 mmHg
• Flash Point: 175.746°C
• Refractive Index: 1.551
• PSA: 50.19000
• LogP: 1.34220

2-ethylpyridine-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-ethylpyridine-4-carboxylic acid

2-Ethyl-4-Pyridinecarboxylic Acid (CAS No. 3376-96-3): Properties, Applications, and Market Insights

2-Ethyl-4-Pyridinecarboxylic acid (CAS No. 3376-96-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a carboxylic acid functional group at the 4-position and an ethyl substituent at the 2-position, making it a versatile building block for synthesizing more complex molecules. Its molecular formula is C₈H₉NO₂, with a molecular weight of 151.16 g/mol.

The compound exhibits unique physicochemical properties due to its heterocyclic structure. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), but limited solubility in water. The presence of both the pyridine ring and carboxylic acid group allows for diverse chemical modifications, making it valuable for creating targeted molecular architectures.

In pharmaceutical applications, 2-Ethyl-4-Pyridinecarboxylic acid serves as a crucial intermediate in developing novel drug candidates. Researchers have utilized its scaffold in designing potential enzyme inhibitors and receptor modulators, particularly for central nervous system (CNS) disorders. Recent studies explore its derivatives as possible candidates for neurodegenerative disease treatments, aligning with current healthcare priorities addressing aging populations.

The agrochemical industry employs CAS 3376-96-3 in developing advanced crop protection agents. Its structural features contribute to creating selective herbicides and fungicides that support sustainable agriculture practices—a growing concern among farmers and environmentalists alike. The compound's ability to form stable complexes with various metals also makes it interesting for catalytic applications in green chemistry initiatives.

Market analysis indicates rising demand for 2-Ethyl-4-Pyridinecarboxylic acid, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Manufacturers are developing more efficient synthesis routes to meet increasing requirements while maintaining high purity standards (>98%). Current pricing trends reflect its specialty chemical status, with costs varying based on purity levels and order quantities.

Quality control for 3376-96-3 typically involves HPLC analysis, melting point determination, and spectroscopic characterization (IR, NMR). Storage recommendations include keeping the material in tightly sealed containers at room temperature, protected from moisture and light to ensure long-term stability. Proper handling procedures should always be followed, including the use of personal protective equipment when working with the compound in laboratory settings.

Recent scientific literature highlights innovative applications of 2-Ethyl-4-Pyridinecarboxylic acid derivatives in material science, particularly in developing organic semiconductors and coordination polymers. These advancements align with global trends in renewable energy and electronic device miniaturization. Researchers are also exploring its potential in metal-organic frameworks (MOFs) for gas storage and separation technologies.

Environmental and safety assessments of 2-Ethyl-4-pyridinecarboxylic acid indicate it requires standard laboratory precautions. While not classified as highly hazardous, appropriate ventilation and containment measures are recommended during handling. Disposal should follow local regulations for organic compounds, with increasing emphasis on developing greener degradation methods as part of circular economy initiatives.

The synthesis of CAS 3376-96-3 typically involves multi-step organic reactions starting from commercially available pyridine precursors. Recent process optimization efforts focus on reducing solvent waste and improving atom economy—key considerations in modern chemical manufacturing. Some manufacturers now offer custom synthesis services and derivative development to meet specific research needs.

Analytical methods for characterizing 2-Ethyl-4-Pyridinecarboxylic acid continue to advance, with ultra-high performance liquid chromatography (UHPLC) and mass spectrometry becoming standard for purity verification. These techniques help ensure batch-to-batch consistency, which is critical for research reproducibility—a major focus in scientific communities today.

Future prospects for 3376-96-3 appear promising as its structural versatility supports innovation across multiple industries. Ongoing research explores its potential in medicinal chemistry, particularly for targeted therapies, while material science applications continue to expand. The compound's role in developing sustainable agricultural solutions also positions it well in markets prioritizing environmental responsibility.

For researchers and manufacturers, sourcing high-quality 2-Ethyl-4-Pyridinecarboxylic acid requires careful supplier evaluation. Key considerations include analytical certificates, production scalability, and regulatory compliance documentation. Many purchasers now prioritize suppliers with robust quality management systems and transparent supply chains—trends reflecting broader industry movements toward greater accountability.

Intellectual property landscapes surrounding 2-Ethyl-4-Pyridinecarboxylic acid applications show growing patent activity, particularly in pharmaceutical formulations and specialty materials. This legal environment encourages innovation while requiring careful navigation for commercial development. Recent patents demonstrate novel uses in electronic materials and controlled-release formulations.

Academic interest in CAS 3376-96-3 continues to grow, with increasing publications exploring its chemical behavior and potential applications. Collaborative research between universities and industry partners is driving new discoveries, particularly in catalysis and functional material development. These partnerships often focus on translating basic research into practical solutions for real-world challenges.

Global regulatory status of 2-Ethyl-4-Pyridinecarboxylic acid varies by region and application. While generally not heavily restricted, users should verify specific national regulations before transport or commercial use. The compound's status may evolve as regulatory bodies continue to assess chemical inventories worldwide, particularly under initiatives like REACH in the European Union.

Technological advancements in chemical synthesis and analysis are making 3376-96-3 more accessible to researchers. Automated synthesis platforms and advanced purification techniques are reducing production costs while improving quality—benefits that ultimately support broader scientific exploration and application development across multiple disciplines.